Cas no 72064-79-0 (Prednisolone 21-Acetate 17-Valerate)

• Product Name: Prednisolone 21-Acetate 17-Valerate
• CAS No: 72064-79-0
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.59712
• CID: 59306
• PubChem ID: 5284612

Prednisolone 21-Acetate 17-Valerate Properties

Names and Identifiers

• Prednisolone valerate acetate
• 11b,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-valerate
• 11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-valerate
• 17-VALERATE-21-ACETATE PREDNISOLONE
• Acepreval
• Lidomex
• Prednisolone Valeroacetate
• Prednival 21-acetate
• Spirazon
• 11-beta,17-alpha,21-trihydroxy-1,4-pregnadiene-3,20-dione 21-acetate 17-valer
• 72064-79-0
• 2JB27QJW3D
• prednisolone 21-acetate 17-valerate
• Prednisolone 17-valerate 21-acetate
• Spirazon (TN)
• Prednisolone valerate acetate [JAN]
• 11beta,17alpha,21-Trihydroxy-1,4-pregnadiene-3,20-dione 21-acetate 17-valerate
• Q-101384
• EINECS 276-312-8
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-11-HYDROXY-17-((1-OXOPENTYL)OXY)-, (11.BETA.)-
• CHEBI:135785
• UNII-2JB27QJW3D
• DTXSID3023506
• Prednisolone-17-valerate-21-acetate
• PREDNISOLONE VALEROACETATE [WHO-DD]
• Prednival Acetate (Prednisolone 17-Valerate 21-Acetate)
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-11-hydroxy-17-((1-oxopentyl)oxy)-, (11-beta)-
• Prednisolone valerate acetate (JAN)
• (11beta)-21-(acetyloxy)-11-hydroxy-3,20-dioxopregna-1,4-dien-17-yl pentanoate
• AKOS027378800
• Q27254822
• (11beta)-21-(Acetyloxy)-11-hydroxy-17-[(1-oxopentyl)oxy]pregna-1,4-diene-3,20-dione
• (8S,9S,10R,11S,13S,14S,17R)-17-(2-Acetoxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl pentanoate
• NCGC00532510-01
• PDL
• 1,4-Pregnadien-11-beta, 17,21-triol-3,20-dione 17-valerate-21-acetate
• 11.BETA.,17.ALPHA.,21-TRIHYDROXY-1,4-PREGNADIENE-3,20-DIONE 21-ACETATE 17-VALERATE
• 21-(Acetyloxy)-11-beta-hydroxy-17-((1-oxopentyl)oxy)pregna-1,4-diene-3,20-dione
• (9S,10R,11S,13S,14S,17R)-17-(2-acetoxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl pentanoate
• 11-beta,17-alpha,21-Trihydroxy-1,4-pregnadiene-3,20-dione 21-acetate 17-valerate
• D03301
• BRN 2713941
• SCHEMBL375318
• NS00037324
• [(8S,9S,10R,11S,13S,14S,17R)-17-(2-acetyloxyacetyl)-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] pentanoate
• CHEMBL1697848

• InChIKey： DGYSDXLCLKPUBR-JORHCQECSA-N
• Inchi： InChI=1S/C28H38O7/c1-5-6-7-24(33)35-28(23(32)16-34-17(2)29)13-11-21-20-9-8-18-14-19(30)10-12-26(18,3)25(20)22(31)15-27(21,28)4/h10,12,14,20-22,25,31H,5-9,11,13,15-16H2,1-4H3/t20-,21-,22-,25?,26-,27-,28-/m0/s1
• SMILES： CCCCC(O[C@@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3[C@H](C[C@]12C)O)=O)C(COC(=O)C)=O)=O

Computed Properties

• Exact Mass: 486.26200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 486.26175355g/mol
• Heavy Atom Count: 35
• Complexity: 980
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 3.86950
• PSA: 106.97000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 502.49°C (rough estimate)
• Melting Point: 185-187°C
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 196.3±25.0 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 1.1134 (rough estimate)